Cas no 69518-17-8 (4-Iodophthalonitrile)

4-Iodophthalonitrile Properties

Names and Identifiers

• 4-Iodophthalonitrile
• 4-iodobenzene-1,2-dicarbonitrile
• 4-IODOPHTHALONITRILE 97
• 1,2-dicyano-4-iodobenzene
• 4-iodo-1,2-dicyanobenzene
• 4-iodo-phthalonitrile
• 4-iodophthanitrile
• 4-I-phthalodinitrile
• 515426_ALDRICH
• AC1N3Y0O
• ACMC-20amg4
• AG-G-70714
• CTK5D0258
• SureCN769392
• 4 - iodophthalonitrile
• OOHQHYJZUSXMFD-UHFFFAOYSA-N
• NE22490
• FCH1317972
• C8H3IN2
• EN300-130203
• DTXSID10399533
• Z57966796
• SCHEMBL769392
• MFCD01863730
• 69518-17-8
• 4-IODOPHTHALONITRILE 97
• AS-57387
• FT-0720968
• I1050
• 4-IODOPHTHALONITRILE, 97%
• InChI=1/C8H3IN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3
• AKOS015889231
• C13345
• CS-0160892
• DB-295413
• +Expand

• MDL： MFCD01863730
• InChIKey： OOHQHYJZUSXMFD-UHFFFAOYSA-N
• Inchi： 1S/C8H3IN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H
• SMILES： IC1C([H])=C([H])C(C#N)=C(C#N)C=1[H]

Computed Properties

• Exact Mass: 253.93369
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 253.93410 g/mol
• Heavy Atom Count: 11
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 254.03

Experimental Properties

• PSA: 47.58
• Boiling Point: 364.7±37.0 °C at 760 mmHg
• Melting Point: 141.0 to 145.0 deg-C
• Flash Point: 174.4±26.5 °C
• Color/Form: No data available

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides